1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline
1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline
Brand Name:
Vulcanchem
CAS No.:
326902-13-0
VCID:
VC0404995
InChI:
InChI=1S/C16H14FNO/c17-14-9-3-2-8-13(14)16(19)18-11-5-7-12-6-1-4-10-15(12)18/h1-4,6,8-10H,5,7,11H2
SMILES:
C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3F
Molecular Formula:
C16H14FNO
Molecular Weight:
255.29g/mol
1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline
CAS No.: 326902-13-0
Main Products
VCID: VC0404995
Molecular Formula: C16H14FNO
Molecular Weight: 255.29g/mol
| CAS No. | 326902-13-0 |
|---|---|
| Product Name | 1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline |
| Molecular Formula | C16H14FNO |
| Molecular Weight | 255.29g/mol |
| IUPAC Name | 3,4-dihydro-2H-quinolin-1-yl-(2-fluorophenyl)methanone |
| Standard InChI | InChI=1S/C16H14FNO/c17-14-9-3-2-8-13(14)16(19)18-11-5-7-12-6-1-4-10-15(12)18/h1-4,6,8-10H,5,7,11H2 |
| Standard InChIKey | ISSLGPYALULXJH-UHFFFAOYSA-N |
| SMILES | C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3F |
| Canonical SMILES | C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3F |
| Solubility | 33.4 [ug/mL] |
| PubChem Compound | 772045 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume